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Compound of Interest

Compound Name: 2-Chloronicotinaldehyde

Cat. No.: B135284

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling and disposal of 2-Chloronicotinaldehyde, a crucial biochemical reagent in life
science research.

2-Chloronicotinaldehyde, also known as 2-Chloropyridine-3-carbaldehyde, is a valuable
intermediate in pharmaceutical synthesis.[1] However, its handling requires strict adherence to
safety protocols to mitigate potential hazards. This document outlines the necessary personal

protective equipment (PPE), step-by-step operational procedures, and compliant disposal
methods.

Chemical and Physical Properties

Understanding the properties of 2-Chloronicotinaldehyde is the first step in safe handling.
This substance is a white to off-white solid at room temperature.[1]
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Property Value

Molecular Formula CeH4CINO

Molecular Weight 141.56 g/mol [1]

Melting Point 77-81°C/170.6 - 177.8 °F[2]

Boiling Point 119°C (at 30 Torr)[1]

Appearance Yellow Solid[2]

Stability Stabl.e. under normal conditions, but is air
sensitive.[2]

Incompatible Materials Strong oxidizing agents, Strong acids.[2]

Hazard Identification and Personal Protective
Equipment (PPE)

2-Chloronicotinaldehyde is classified as a hazardous chemical, causing skin irritation, serious
eye irritation, and potential respiratory irritation.[2] Therefore, the use of appropriate personal
protective equipment is mandatory.
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Protection Type

Required PPE

Specifications and
Standards

Eye and Face

Tight sealing safety goggles or
a face shield.

Must meet ANSI standard
Z87.1-2003, OSHA's 29 CFR
1910.133, or European
Standard EN166.[2][3] Safety
glasses must be worn beneath

a face shield.[4]

Skin

Appropriate protective gloves
and clothing to prevent skin

exposure.

Gloves must be inspected prior
to use. Use proper glove

removal technique.[5]

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required if exposure limits are
exceeded or if irritation is
experienced. Recommended
filter type: Particulates filter
conforming to EN 143.[2][3]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 2-Chloronicotinaldehyde is crucial for laboratory safety.

The following workflow outlines the key steps.

Receiving and nspect and Log
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b135284#personal-protective-equipment-for-handling-
2-chloronicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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